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Compound of Interest

Compound Name: p-Mentha-2,4-diene

Cat. No.: B15193801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
p-Mentha-2,4-diene is a monoterpene with the IUPAC name 5-methyl-2-propan-2-ylcyclohexa-

1,3-diene and the CAS number 586-68-5.[1] As a member of the p-menthane class of

compounds, it is a structural isomer of more commonly studied terpenes such as limonene and

α-phellandrene. This guide provides a comprehensive overview of the available technical

information on p-Mentha-2,4-diene, including its chemical identity, physicochemical properties,

and a discussion of the synthesis and biological activities of closely related p-menthane

derivatives due to the limited specific data on this compound.

Chemical and Physical Properties
While extensive experimental data for p-Mentha-2,4-diene is limited, several physicochemical

properties have been predicted through computational models. These properties are essential

for understanding its behavior in various experimental and biological systems.
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Property Value Source

Molecular Formula C₁₀H₁₆ PubChem[1]

Molecular Weight 136.23 g/mol PubChem[1]

IUPAC Name
5-methyl-2-propan-2-

ylcyclohexa-1,3-diene
PubChem[1]

CAS Number 586-68-5 PubChem[1]

Predicted XlogP 3.2 PubChem[1]

Predicted Water Solubility 2.862 mg/L @ 25 °C The Good Scents Company[2]

Predicted Boiling Point 184-185 °C ChemBK[3]

Synthesis of p-Menthadienes
A common synthetic route to p-menthadienes involves the acid-catalyzed dehydration of p-

menthenols. While a specific protocol for the synthesis of p-Mentha-2,4-diene is not readily

available in the literature, a general procedure can be outlined based on the dehydration of

related compounds like menthol.

Experimental Protocol: General Dehydration of a p-
Menthenol
Objective: To synthesize a mixture of p-menthadienes from a corresponding p-menthenol

precursor.

Materials:

p-Menthenol (e.g., menthol)

Concentrated sulfuric acid or phosphoric acid

Anhydrous sodium sulfate

Saturated sodium bicarbonate solution
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Diethyl ether or other suitable organic solvent

Distillation apparatus

Separatory funnel

Procedure:

In a round-bottom flask, place the p-menthenol precursor.

Slowly add a catalytic amount of concentrated acid (e.g., sulfuric acid) to the alcohol with

cooling.

Heat the mixture under reflux for a specified period to effect dehydration.

After cooling, dilute the reaction mixture with water and transfer it to a separatory funnel.

Extract the organic layer containing the p-menthadienes with an organic solvent like diethyl

ether.

Wash the organic extract with a saturated sodium bicarbonate solution to neutralize any

remaining acid, followed by a wash with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent and remove the solvent under reduced pressure.

The resulting crude product, a mixture of p-menthadiene isomers, can be purified by

fractional distillation.

Note: The specific isomer distribution in the final product will depend on the starting alcohol, the

acid catalyst used, and the reaction conditions.
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General Synthesis Workflow for p-Menthadienes
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Caption: A generalized workflow for the synthesis of p-menthadienes via acid-catalyzed

dehydration.

Potential Biological Activities and Signaling
Pathways
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Direct experimental evidence for the biological activity of p-Mentha-2,4-diene is scarce.

However, the activities of structurally related p-menthane derivatives and essential oils from the

Mentha genus suggest potential areas for investigation.

Cytotoxicity
A study on the cytotoxicity of various p-menthane derivatives against tumor cell lines revealed

that the presence of certain functional groups, such as epoxides and aldehydes, is important

for their activity.[4] For instance, (-)-perillaldehyde 8,9-epoxide showed high cytotoxic activity.[4]

While p-Mentha-2,4-diene was not included in this study, its hydrocarbon structure suggests it

may have lower cytotoxicity compared to its oxygenated analogs. Further research is needed to

evaluate its specific effects on cancer cell lines.

Anti-inflammatory Activity
Essential oils from Mentha species, which contain a variety of p-menthane monoterpenoids,

have demonstrated anti-inflammatory properties.[5][6] For example, Mentha piperita essential

oil has been shown to inhibit the production of nitric oxide (NO) and prostaglandin E2 (PGE2)

in lipopolysaccharide-activated macrophages.[5] The anti-inflammatory effects of Mentha

arvensis essential oil have been linked to the inhibition of the ERK/NF-κB signaling pathway.[7]

Although the specific contribution of p-Mentha-2,4-diene to these effects is unknown, it is

plausible that it could contribute to the overall anti-inflammatory profile of these essential oils.

Logical Relationships of Potential Biological Activities

p-Menthane Derivatives
(General Class)

Cytotoxicity

Structure-dependent

Anti-inflammatory Activity Antioxidant Activity

Potential Mechanism:
Inhibition of Inflammatory Pathways

(e.g., NF-κB)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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